![molecular formula C9H7F6N B1597667 4-Methyl-3,5-bis(trifluoromethyl)aniline CAS No. 243139-67-5](/img/structure/B1597667.png)
4-Methyl-3,5-bis(trifluoromethyl)aniline
Overview
Description
Synthesis Analysis
The synthesis of “3,5-Bis(trifluoromethyl)aniline”, a related compound, involves the use of 3,5-Bis(trifluoromethyl)nitrobenzene and ethyl acetate in a 1L autoclave, with palladium-carbon as a catalyst . The reaction is maintained at 60℃ for 20 hours, followed by cooling, filtration, concentration, and distillation .
Molecular Structure Analysis
The molecular structure of “3,5-Bis(trifluoromethyl)aniline” consists of a benzene ring with two trifluoromethyl groups and one amino group attached . The linear formula is (CF3)2C6H3NH2 .
Chemical Reactions Analysis
“3,5-Bis(trifluoromethyl)aniline” has been found to be a highly efficient monodentate transient directing group (MonoTDG) for the palladium-catalyzed direct dehydrogenative cross-coupling of benzaldehydes with arenes .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3,5-Bis(trifluoromethyl)aniline” include a boiling point of 85 °C/15 mmHg, a density of 1.467 g/mL at 25 °C, and a refractive index n20/D of 1.434 .
Scientific Research Applications
Liquid Crystalline Properties
4-Methyl-3,5-bis(trifluoromethyl)aniline derivatives have been found to exhibit unique liquid crystalline properties. For instance, certain derivatives display stable smectic B and A phases. Studies have shown that the moderately polar nature of these mesogens contributes to stabilizing monolayer smectic states. Interestingly, the smectic A phase of some derivatives exhibits very high orientational order, highlighting the compound's potential in liquid crystal technology (Miyajima et al., 1995).
Catalysis in Organic Synthesis
This compound has been utilized as a monodentate transient directing group in palladium-catalyzed direct dehydrogenative cross-coupling processes. It facilitates the formation of diverse fluorenones with high regioselectivities and broad functional group compatibility. This application demonstrates the compound's versatility in facilitating complex organic synthesis (Wang et al., 2019).
In Polymer Chemistry
This compound plays a role in the synthesis and characterization of various polymers. Its derivatives have been used to improve the water resistance of epoxy systems, showing significant reductions in water absorption. This suggests potential applications in coatings and adhesives where water resistance is crucial (Johncock & Tudgey, 1983).
In Medicinal Chemistry
The compound is also involved in the synthesis of pharmaceuticals. For instance, it has been used in the preparation of intermediate compounds for antitumor agents. This highlights its importance in the field of medicinal chemistry, where it contributes to the development of treatments for serious diseases (Yang Shijing, 2013).
Applications in Material Science
In material science, derivatives of this compound have been used to synthesize novel materials with interesting properties. These include compounds used as corrosion inhibitors, demonstrating the compound's utility in protecting materials against environmental damage (Wang et al., 2006).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s worth noting that anilines, in general, are known to interact with various biological targets, including enzymes and receptors .
Mode of Action
It’s known that anilines can interact with their targets through various mechanisms, such as hydrogen bonding, hydrophobic interactions, and ionic interactions .
Biochemical Pathways
Anilines are often involved in the modulation of enzymatic activities and can influence various biochemical pathways .
Pharmacokinetics
The compound’s trifluoromethyl groups might influence its pharmacokinetic properties, potentially affecting its absorption and distribution within the body .
Result of Action
Anilines can have various effects at the molecular and cellular levels, depending on their specific targets and the nature of their interactions .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Methyl-3,5-bis(trifluoromethyl)aniline. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
4-methyl-3,5-bis(trifluoromethyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F6N/c1-4-6(8(10,11)12)2-5(16)3-7(4)9(13,14)15/h2-3H,16H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAWFVMIGHVNJHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1C(F)(F)F)N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F6N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70371173 | |
Record name | 4-methyl-3,5-bis(trifluoromethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70371173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
243139-67-5 | |
Record name | 4-methyl-3,5-bis(trifluoromethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70371173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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